4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone

• IUPAC Name: 5-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylphenyl]methyl]-3-methyl-1H-pyridazin-6-one
• InChI: InChI=1S/C19H25N3O3S/c1-13-8-14(2)12-22(11-13)26(24,25)18-6-4-16(5-7-18)10-17-9-15(3)20-21-19(17)23/h4-7,9,13-14H,8,10-12H2,1-3H3,(H,21,23)
• InChI Key: SHQUABPCFDLFNV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)CC3=CC(=NNC3=O)C)C
• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol

Description

4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to a class of compounds known as pyridazinones, which have been found to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of 4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone involves the inhibition of a specific protein kinase. This kinase is involved in the regulation of various cellular processes, including cell growth and division, apoptosis, and metabolism. By inhibiting this kinase, 4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone can alter these processes and provide insights into their regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone have been studied in various cellular and animal models. It has been found to inhibit cell growth and induce apoptosis in cancer cells, suggesting its potential as an anti-cancer agent. Additionally, it has been shown to improve glucose metabolism in animal models of diabetes, indicating its potential as a treatment for this disease.

Advantages and Limitations for Lab Experiments

One advantage of 4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone is its selectivity for a specific protein kinase. This makes it a valuable tool for studying the function of this enzyme in various cellular processes. However, one limitation is its potential off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone. One area of interest is its potential use as an anti-cancer agent. Further studies are needed to determine its efficacy and safety in animal models and clinical trials. Additionally, its potential use as a treatment for diabetes and other metabolic disorders warrants further investigation. Finally, the development of more selective and potent analogs of 4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone may provide valuable tools for studying the function of protein kinases in various cellular processes.

Synthesis Methods

The synthesis of 4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone has been described in several studies. One common method involves the reaction of 4-bromo-3-methyl-1-(4-sulfamoylphenyl)-1H-pyridazin-6-ol with 3,5-dimethylpiperidine in the presence of a palladium catalyst. The resulting product is then treated with a base, such as sodium hydroxide, to yield the final compound.

Scientific Research Applications

4-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzyl}-6-methyl-3(2H)-pyridazinone has been studied for its potential applications in various areas of scientific research. One area of interest is its use as a tool compound for studying the role of protein kinases in cellular signaling pathways. It has been found to selectively inhibit a specific kinase, making it a valuable tool for investigating the function of this enzyme in various cellular processes.